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Compound of Interest

Compound Name: 2,4-Octanedione

Cat. No.: B081228 Get Quote

Essential Safety and Handling Guide for 2,4-
Octanedione
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety protocols and logistical

information for the handling and disposal of 2,4-Octanedione, a compound recognized as a

skin and eye irritant, with the potential to cause respiratory irritation. Adherence to these

procedures is critical for minimizing risk and ensuring a safe laboratory environment.

Immediate Safety and Hazard Information
2,4-Octanedione is classified as a hazardous substance. Key hazards include:

Skin Irritation: Causes skin irritation upon contact[1].

Serious Eye Irritation: Can cause serious irritation to the eyes[1].

Respiratory Irritation: May cause respiratory irritation if inhaled[1].

Flammability: It is considered a combustible liquid or solid, with vapors that may form

explosive mixtures with air[2].

Quantitative Data for 2,4-Octanedione
The following table summarizes key quantitative data for 2,4-Octanedione.
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Property Value Source(s)

Molecular Formula C₈H₁₄O₂ [1][3]

Molecular Weight 142.20 g/mol [1][2][3]

CAS Number 14090-87-0 [1][2][3]

Appearance Solid [2]

Boiling Point
204.00 to 205.00 °C @ 760.00

mm Hg (estimated)
[4]

97.00 to 99.00 °C @ 27.00 mm

Hg
[4]

Flash Point 71.00 °C (159.00 °F) TCC [4]

Specific Gravity 0.92300 @ 25.00 °C [4]

Water Solubility
4082 mg/L @ 25 °C

(estimated)
[4]

Storage Class 11 - Combustible Solids [2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling 2,4-
Octanedione. The following are the recommended PPE.
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Protection Type Recommended PPE
Specifications and
Rationale

Eye and Face Protection
Safety goggles and a face

shield

Chemical splash goggles are

mandatory to protect against

eye irritation[1]. A face shield

should be worn in addition to

goggles when there is a risk of

splashing[5][6].

Hand Protection Chemical-resistant gloves

Nitrile or Butyl rubber gloves

are recommended for handling

ketones[5]. Always inspect

gloves for integrity before use

and wash hands after removal.

For extended contact, consider

double-gloving[5].

Body Protection Laboratory coat

A flame-resistant lab coat

should be worn to protect

against splashes and potential

ignition sources[5].

Respiratory Protection
Use in a well-ventilated area or

with a respirator

All handling of 2,4-

Octanedione should be

performed in a certified

chemical fume hood to

minimize the risk of respiratory

irritation[5].

Operational and Disposal Plans
A systematic approach to handling and disposing of 2,4-Octanedione is essential for safety

and compliance.

Experimental Protocol: Safe Handling Workflow
While specific experimental protocols for 2,4-Octanedione are not readily available in the

provided search results, a general, step-by-step procedure for its safe handling can be
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established based on its known hazards.

Preparation and Planning:

Conduct a thorough risk assessment for the specific experiment.

Ensure a certified chemical fume hood is available and functioning correctly.

Gather and inspect all necessary PPE.

Locate the nearest safety shower and eyewash station.

Handling:

Don the appropriate PPE before handling the chemical.

Perform all manipulations of 2,4-Octanedione within the chemical fume hood.

Avoid inhalation of vapors and direct contact with skin and eyes.

Keep the container tightly closed when not in use.

Keep away from heat, sparks, open flames, and hot surfaces.

Post-Handling:

Decontaminate all surfaces and equipment that came into contact with the chemical.

Properly remove and dispose of or decontaminate PPE.

Store the primary container of 2,4-Octanedione in a cool, dry, and well-ventilated area

away from heat and ignition sources.

Wash hands thoroughly after handling.

Disposal Plan
2,4-Octanedione is considered a flammable and potentially hazardous chemical waste and

must be disposed of in accordance with all local, state, and federal regulations[5].
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Disposal Workflow

Disposal workflow for 2,4-Octanedione waste.

Step-by-Step Disposal Guidance:

Collection:

Collect all waste containing 2,4-Octanedione, including contaminated materials like

gloves and absorbent pads, in a designated, chemically compatible, and leak-proof

container[5].

Never mix with other waste unless compatibility is confirmed.

Labeling:

Clearly label the container as "Flammable Organic Waste" and list "2,4-Octanedione" as

a component[5].

Storage:

Store the sealed waste container in a designated satellite accumulation area that is cool,

dry, and well-ventilated, away from incompatible materials[5].

Disposal:

Contact your institution's Environmental Health and Safety (EHS) office for proper disposal

procedures and pickup.

Do not dispose of 2,4-Octanedione down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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